methyl 2-(4-{ethyl[(3-nitrophenyl)sulfonyl]amino}phenyl)-3,3,3-trifluoro-2-hydroxypropanoate

• IUPAC Name: methyl 2-[4-[ethyl-(3-nitrophenyl)sulfonylamino]phenyl]-3,3,3-trifluoro-2-hydroxypropanoate
• InChI: InChI=1S/C18H17F3N2O7S/c1-3-22(31(28,29)15-6-4-5-14(11-15)23(26)27)13-9-7-12(8-10-13)17(25,16(24)30-2)18(19,20)21/h4-11,25H,3H2,1-2H3
• InChI Key: NDCUBBUQYYSDJD-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)C(C(=O)OC)(C(F)(F)F)O)S(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C18H17F3N2O7S
• Molecular Weight: 462.4 g/mol

Description

Methyl 2-(4-{ethyl[(3-nitrophenyl)sulfonyl]amino}phenyl)-3,3,3-trifluoro-2-hydroxypropanoate is a useful research compound. Its molecular formula is C18H17F3N2O7S and its molecular weight is 462.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 462.07085655 g/mol and the complexity rating of the compound is 758. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carboxyl-Group Protection in Peptide Synthesis

The use of the 2-(p-nitrophenylthio)ethyl group, as an alternative for carboxyl-group protection in peptide synthesis, shows certain advantages due to its selective removal after conversion into the corresponding sulphone by treatment with alkali. This method offers a significant contribution to peptide synthesis methodologies (Amaral, 1969).

Synthesis of Nonproteinogenic Amino Acids

Research on the synthesis of novel nonproteinogenic amino acids, specifically N-Ethyl-α,β-dehydroamino acid methyl esters, presents two routes for creating derivatives from serine, threonine, and phenylserine. This process involves dehydration and alkylation, providing new non-natural amino acids that incorporate both an N-ethyl and an α,β-dehydro moiety, which are crucial for the preparation of biologically active compounds (Monteiro, Kołomańska, & Suárez, 2010).

Preparation of Mammalian Metabolites of Biaryl-bis-Sulfonamide

The application of biocatalysis to drug metabolism, specifically the preparation of mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator using Actinoplanes missouriensis, demonstrates a significant contribution to drug development processes. This approach supports full structure characterization of metabolites by NMR and provides analytical standards for clinical investigations (Zmijewski et al., 2006).

Synthesis and Structural Characterization of Schiff Base Organotin(IV) Complexes

The synthesis and structural characterization of amino acetate functionalized Schiff base organotin(IV) complexes as anticancer drugs reveal the potential of these complexes in the treatment of androgen-responsive benign and malignant diseases. The study showcases the intricate relationship between chemical structure and biological activity, paving the way for novel therapeutic agents (Basu Baul et al., 2009).